![molecular formula C19H16F2N2O3S2 B2402191 2-(4-(2,6-difluorophenylsulfonamido)phenyl)-N-(thiophen-2-ylmethyl)acetamide CAS No. 1207028-95-2](/img/structure/B2402191.png)
2-(4-(2,6-difluorophenylsulfonamido)phenyl)-N-(thiophen-2-ylmethyl)acetamide
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Description
2-(4-(2,6-difluorophenylsulfonamido)phenyl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H16F2N2O3S2 and its molecular weight is 422.46. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Metabolism
Research has extensively explored the pharmacokinetics and metabolism of related compounds, such as acetaminophen (paracetamol), which shares a common functional group (acetamide) with the chemical of interest. Studies like those by Liukas et al. (2011) delve into the pharmacokinetics of acetaminophen in specific populations, highlighting the importance of understanding how different demographic factors can influence drug metabolism and efficacy. This area of research is critical for developing safe and effective therapeutic agents, suggesting potential applications of the compound in drug development and personalized medicine (Liukas et al., 2011).
Environmental Persistence and Health Effects
The environmental impact and persistence of fluorinated compounds, often used in industrial applications, have been studied to assess their potential health effects. For example, Lind et al. (2014) investigated the association between perfluoroalkyl substances (PFAS) and diabetes, emphasizing the need for research into how persistent organic pollutants might influence human health. This suggests that the compound of interest could be studied for its environmental stability and potential bioaccumulation, contributing to the broader understanding of its safety profile and environmental impact (Lind et al., 2014).
Properties
IUPAC Name |
2-[4-[(2,6-difluorophenyl)sulfonylamino]phenyl]-N-(thiophen-2-ylmethyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N2O3S2/c20-16-4-1-5-17(21)19(16)28(25,26)23-14-8-6-13(7-9-14)11-18(24)22-12-15-3-2-10-27-15/h1-10,23H,11-12H2,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMVOPJPOFVHJAL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)NCC3=CC=CS3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.